2-Chloro-3-fluoro-5-methylpyridine

• IUPAC Name: 2-chloro-3-fluoro-5-methylpyridine
• InChI: InChI=1S/C6H5ClFN/c1-4-2-5(8)6(7)9-3-4/h2-3H,1H3
• InChI Key: XZJURWKNRAGMCG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(N=C1)Cl)F
• Molecular Formula: C6H5ClFN
• DSSTOX Substance ID: DTXSID80543283
• Molecular Weight: 145.56 g/mol
• CAS No.: 34552-15-3

Description

2-Chloro-3-fluoro-5-methylpyridine: is a halogenated pyridine derivative with the molecular formula C6H5ClFN . This compound is characterized by the presence of chlorine, fluorine, and a methyl group attached to the pyridine ring. It is commonly used as an intermediate in the synthesis of various pharmaceuticals, agrochemicals, and other organic compounds .

Scientific Research Applications

2-Chloro-3-fluoro-5-methylpyridine has several applications in scientific research, including:

Chemistry: It serves as a building block in the synthesis of complex organic molecules and heterocyclic compounds.

Biology: The compound is used in the development of bioactive molecules and enzyme inhibitors.

Medicine: It is an intermediate in the synthesis of pharmaceuticals, including antiviral and anticancer agents.

Industry: The compound is used in the production of agrochemicals, dyes, and other specialty chemicals.

Safety and Hazards

2-Chloro-3-fluoro-5-methylpyridine can cause skin irritation and serious eye irritation. Precautionary measures include washing skin thoroughly after handling, wearing protective gloves, eye protection, face protection, and getting medical advice if irritation persists.

Mechanism of Action

Target of Action

Fluoropyridines, a class of compounds to which 2-chloro-3-fluoro-5-methylpyridine belongs, are known for their interesting and unusual physical, chemical, and biological properties . They are often used in the synthesis of various biologically active compounds .

Mode of Action

Fluoropyridines generally interact with their targets by virtue of the strong electron-withdrawing substituent(s) in the aromatic ring . This makes them less reactive than their chlorinated and brominated analogues .

Biochemical Pathways

Fluoropyridines are known to be involved in various biological applications, including the synthesis of potential imaging agents .

Pharmacokinetics

The compound is soluble in methanol , which may influence its bioavailability.

Result of Action

Fluoropyridines, in general, have been used in the synthesis of various biologically active compounds .

Action Environment

Environmental factors can influence the action, efficacy, and stability of this compound . For instance, the compound should be stored under inert gas (nitrogen or Argon) at 2-8°C to maintain its stability . Furthermore, the introduction of fluorine atoms into lead structures is a common modification in the search for new agricultural products with improved physical, biological, and environmental properties .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-Chloro-3-fluoro-5-methylpyridine typically involves the halogenation of 3-methylpyridine. The process includes the stepwise chlorination of 3-methylpyridine to form 2-chloro-5-methylpyridine, followed by fluorination to obtain the desired product . The reaction conditions often involve the use of halogenating agents such as chlorine and fluorine gases, and the reactions are carried out under controlled temperatures and pressures to ensure high yields and purity.

Industrial Production Methods: In industrial settings, the production of this compound is scaled up using continuous flow reactors to maintain consistent reaction conditions and improve efficiency. The use of catalysts and optimized reaction parameters further enhances the yield and reduces the production costs .

Chemical Reactions Analysis

Types of Reactions: 2-Chloro-3-fluoro-5-methylpyridine undergoes various chemical reactions, including:

Substitution Reactions: The chlorine and fluorine atoms can be substituted with other functional groups using nucleophilic substitution reactions.

Coupling Reactions: It participates in Suzuki–Miyaura coupling reactions to form carbon-carbon bonds with boron reagents.

Oxidation and Reduction Reactions: The compound can be oxidized or reduced under specific conditions to form different derivatives.

Common Reagents and Conditions:

Nucleophilic Substitution: Reagents such as sodium methoxide or potassium tert-butoxide are commonly used.

Suzuki–Miyaura Coupling: Palladium catalysts and boron reagents are employed under mild conditions.

Oxidation: Oxidizing agents like potassium permanganate or chromium trioxide are used.

Major Products:

Substitution Products: Various substituted pyridines depending on the nucleophile used.

Coupling Products: Biaryl compounds formed through Suzuki–Miyaura coupling.

Oxidation Products: Oxidized derivatives of the pyridine ring.

Comparison with Similar Compounds

• 2-Chloro-5-methylpyridine
• 3-Chloro-2-fluoro-5-(trifluoromethyl)pyridine
• 6-Chloro-3-fluoronicotinaldehyde
• 6-Chloro-5-fluoro-nicotinic acid

Comparison: 2-Chloro-3-fluoro-5-methylpyridine is unique due to the specific positioning of the chlorine, fluorine, and methyl groups on the pyridine ring. This unique arrangement imparts distinct chemical and physical properties, such as reactivity and stability, which differentiate it from other similar compounds .